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Compound of Interest

Compound Name: Nile blue chloride

Cat. No.: B147784 Get Quote

Introduction

Nile blue chloride (also known as Nile blue A or C.I. 51180) is a versatile, water-soluble, and

fluorescent synthetic dye belonging to the oxazine group.[1][2] It is widely used in histology,

cytology, and microbiology for staining various cellular components.[1][3] Its utility lies in its

ability to differentiate between neutral lipids, which it stains pink, and acidic components like

nuclei, fatty acids, and phospholipids, which are stained blue.[4][5][6] This differential staining

makes it an invaluable tool for researchers studying lipid metabolism, cellular structure, and

bacterial growth.[3][7] Nile blue is suitable for staining both live and fixed cells and is also

employed as a fluorescent probe in microscopy and for staining DNA in electrophoresis gels.[4]

[5][8]

This document provides detailed protocols for the preparation of Nile blue chloride stock and

working solutions for various research applications.

Physicochemical and Safety Data

Proper preparation and handling of Nile blue chloride solutions are crucial for reproducible

experimental results and laboratory safety.
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Property Data Reference

CAS Number 2381-85-3 [1]

Molecular Formula C₂₀H₂₀ClN₃O [1]

Molecular Weight 353.85 g/mol [1]

Appearance
Dark green, blue, or brownish-

black powder
[1][3]

λmax ~638 nm [2]

Solubility
Soluble in water (approx. 1

mg/mL), ethanol, and DMSO.
[2][8][9]

Storage
Store at room temperature in a

dry, dark place.
[10][11]

Safety Precautions

Nile blue chloride is a chemical dye and should be handled with appropriate care. Always

consult the Safety Data Sheet (SDS) before use.[10][12]

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-

resistant gloves.[13] When handling the powder, use a type N95 dust mask to avoid

inhalation.

Handling: Avoid contact with skin and eyes.[10][11] In case of contact, wash the affected

area immediately with copious amounts of water.[10] Handle in a well-ventilated area or

under a chemical fume hood.[10]

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place, protected from long-term exposure to light.[10]

Experimental Protocols
The following protocols outline the preparation of stock and working solutions. The choice of

solvent and concentration depends on the specific application.
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Protocol 1: Preparation of 1% (w/v) Aqueous Stock
Solution
This stock solution is commonly used for general histological staining.

Materials:

Nile blue chloride powder (C.I. 51180)

Distilled or deionized water

50 mL conical tube or glass bottle

Magnetic stirrer and stir bar (optional)

0.22 µm syringe filter (optional, for sterilization)

Procedure:

Weigh 0.5 g of Nile blue chloride powder and transfer it to a 50 mL conical tube or glass

bottle.

Add approximately 40 mL of distilled water to the container.

Mix thoroughly by vortexing or using a magnetic stirrer until the dye is completely dissolved.

Mild heating may be necessary to aid dissolution.[14]

Once dissolved, add distilled water to bring the final volume to 50 mL.

For long-term storage, the solution can be filtered through a 0.22 µm syringe filter to remove

particulates and ensure sterility.

Store the stock solution in a tightly sealed container at room temperature, protected from

light.[10]

Protocol 2: Preparation of 10 mM DMSO Stock Solution
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A DMSO-based stock solution is often preferred for applications in live-cell imaging due to

better membrane permeability.

Materials:

Nile blue chloride powder (C.I. 51180)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Procedure:

Calculate the required mass of Nile blue chloride for your desired volume. For 1 mL of a 10

mM solution, you will need 3.54 mg (M.W. = 353.85).

Carefully weigh the Nile blue chloride powder and place it in a suitable microcentrifuge

tube.

Add the calculated volume of anhydrous DMSO.

Vortex the tube until the dye is completely dissolved.

Store the stock solution at -20°C, protected from light.[9]

Stock Solution Preparation Table
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Stock Solution Solute Mass Solvent Final Volume
Primary
Application

1% (w/v)

Aqueous
1 g Distilled Water 100 mL

General

Histology[5]

1 mM DMSO 3.54 mg
Anhydrous

DMSO
10 mL

Live-Cell

Imaging[9]

10 mM DMSO 35.4 mg
Anhydrous

DMSO
10 mL

Live-Cell

Imaging[8][9]

Protocol 3: Preparation of Working Solutions from Stock
Working solutions are prepared by diluting the concentrated stock solution in an appropriate

buffer or medium immediately before use.

Example 1: 0.5% (w/v) Aqueous Working Solution for Lipid Staining

Take 5 mL of the 1% (w/v) aqueous stock solution.

Add 5 mL of distilled water.

Mix well. This solution is now ready for staining procedures.

Example 2: 500 nM Working Solution for Live-Cell Imaging

Prepare a 10 mM DMSO stock solution as described in Protocol 2.

Perform a serial dilution. For instance, dilute the 10 mM stock 1:100 in an appropriate live-

cell imaging medium (e.g., phenol red-free DMEM) to get a 100 µM intermediate solution.

Further dilute the 100 µM intermediate solution 1:200 in the pre-warmed imaging medium to

achieve a final working concentration of 500 nM.[9]

The optimal concentration may need to be adjusted depending on the cell type and

experimental conditions.[9]

Working Solution Dilution Table
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Application Stock Solution Diluent
Final
Concentration

Reference

Histological

Staining

1% (w/v)

Aqueous
Distilled Water 0.05% - 1% (w/v) [5][15]

Live-Cell Imaging
1-10 mM in

DMSO

Cell Culture

Medium
250 - 500 nM [9]

Bacterial

Staining

1% (w/v)

Aqueous
LB Broth 0.5 µg/mL [14]

Workflow Diagram
The following diagram illustrates the general workflow for preparing Nile blue chloride stock

and working solutions.
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Workflow for Nile Blue Chloride Solution Preparation

Preparation Phase

Application Phase

1. Weigh Nile Blue
Chloride Powder

2. Select Solvent
(e.g., Water, DMSO)

3. Dissolve Powder
(Vortex / Stir / Heat if needed)

4. Adjust to Final Volume

Stock Solution
(e.g., 1% w/v or 10 mM)

Result

5. Store Properly
(Dark, RT or -20°C)

6. Retrieve Stock Solution

For Experiment

7. Dilute in Appropriate
Buffer/Medium

Working Solution
(e.g., 0.5% w/v or 500 nM)

Result

8. Use Immediately for
Staining/Imaging

Click to download full resolution via product page

Caption: Workflow for preparing stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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